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Compound of Interest

Compound Name: 2-Aminobenzhydrazide

Cat. No.: B158828

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 2-aminobenzhydrazide. The information presented herein is crucial for
ensuring the integrity and reliability of this compound in research and development
applications. Due to a lack of extensive, direct stability studies on 2-aminobenzhydrazide in
publicly available literature, this guide combines information from safety data sheets (SDS)
from chemical suppliers with data from analogous compounds, particularly other aromatic
hydrazides like isoniazid, to infer potential degradation pathways and stability profiles.

Chemical and Physical Properties

2-Aminobenzhydrazide is a solid, typically appearing as a white to light brown crystalline
powder.[1][2][3] Its fundamental properties are summarized in the table below.
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Property Value Reference
CAS Number 1904-58-1 [3]
Molecular Formula C7H9N3O [3]
Molecular Weight 151.17 g/mol [3]
Melting Point 121-125 °C [1]
White to gray to brown
Appearance [1]
powder/crystal

Information not widely
Solubility available, but likely soluble in

organic solvents like ethanol.

Stability Profile

2-Aminobenzhydrazide is generally considered stable under normal, ambient conditions.[4][5]
However, its stability can be compromised by exposure to specific environmental factors.

General Stability

o Overall Stability: Stable under recommended storage conditions.[4][5]

 Light Sensitivity: The compound is noted to be light-sensitive, and exposure to light may lead
to degradation.[1] A color change in the material can be an indicator of degradation.[6]

Inferred Degradation Pathways

While specific degradation pathways for 2-aminobenzhydrazide have not been extensively
documented, inferences can be drawn from the known reactivity of the hydrazide functional
group and related aromatic hydrazide compounds, such as isoniazid. The primary modes of
degradation are likely to be hydrolysis and oxidation.

Hydrolysis: The hydrazide functional group is susceptible to hydrolysis, which can be catalyzed
by acidic or basic conditions. This would lead to the cleavage of the amide bond, resulting in
the formation of 2-aminobenzoic acid and hydrazine.
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Oxidation: The primary aromatic amine and the hydrazine moiety are both susceptible to
oxidation. Oxidation can be initiated by atmospheric oxygen, oxidizing agents, or light
(photochemical oxidation). This can lead to the formation of colored impurities.[6] For aromatic
hydrazines, oxidation can lead to the cleavage of the N-N bond.

The diagram below illustrates a potential degradation pathway for 2-aminobenzhydrazide
based on these principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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